Cas no 474943-14-1 (diazanium,[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate)

• Product Name: diazanium,[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate
• CAS No: 474943-14-1
• MF: C₃₉H₈₀N₂O₁₁P₂
• MW: 815.006834983826
• CID: 3161739
• PubChem ID: 24978513
• Update Time: 2025-11-02

diazanium,[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• diazanium,[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate
• dioleoylglycerol pyrophosphate (ammonium salt)
• 110744
• diammonium (2R)-2,3-bis[(9Z)-octadec-9-enoyloxy]propyl hydrogen diphosphate
• DTXSID1039688
• 474943-14-1
• Dioleoyl Diacylglycerol Pyrophosphate
• Dioleoylglycerol pyrophosphate
• Q27291999
• 1,2-Dioleoyl-sn-glycero-pyrophosphate (ammonium salt)
• Dioleoylglycerol pyrophosphate ammonium salt
• G91172
• UNII-VSK5Q66IWS
• 18:1 DGPP, dioleoylglycerol pyrophosphate (ammonium salt), powder
• diammonium 1,2-dioleoyl-sn-glyceropyrophosphate
• VSK5Q66IWS
• diazanium;[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate
• 9-Octadecenoic acid (9Z)-, (1R)-1-(3,5,5-trihydroxy-3,5-dioxido-2,4-dioxa-3,5-diphosphapent-1-yl)-1,2-ethanediyl ester, diammonium salt
• 18:1 DGPP

• Inchi： 1S/C39H74O11P2.2H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)47-35-37(36-48-52(45,46)50-51(42,43)44)49-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h17-20,37H,3-16,21-36H2,1-2H3,(H,45,46)(H2,42,43,44);2*1H3/b19-17-,20-18-;;/t37-;;/m1../s1
• InChI Key： SIWIEYLZDXPRIY-AXQFFRRZSA-N
• SMILES： P(=O)([O-])(OP(=O)([O-])O)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 814.52373537g/mol
• Monoisotopic Mass: 814.52373537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 54
• Rotatable Bond Count: 40
• Complexity: 1000
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174Ų

diazanium,[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycero-3-pyrophosphates Pyrophosphatidic acids

Additional information on diazanium,[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate

Professional Introduction to Diazanium, [[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] Hydrogen Phosphate (CAS No. 474943-14-1)

Diazanium, specifically the compound with the chemical name [[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-oxidophosphoryl] hydrogen phosphate, is a sophisticated molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 474943-14-1, represents a pinnacle of molecular design and functionality, integrating advanced structural motifs that make it a promising candidate for various applications in pharmaceuticals and biotechnology.

The structural complexity of this compound is evident from its lengthy name, which encodes detailed information about its molecular architecture. The presence of [(Z)-octadec-9-enoyl] groups indicates the incorporation of long-chain unsaturated fatty acid derivatives, which are known for their unique physicochemical properties. These groups contribute to the compound's hydrophobicity and stability, making it an attractive candidate for formulations requiring enhanced solubility and bioavailability. Additionally, the [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy] moiety suggests a highly functionalized backbone that could serve as a scaffold for further derivatization and customization.

The phosphoryl group in the name oxidophosphoryl highlights the presence of a phosphorylated oxygen atom, which is a common feature in biologically active molecules. Phosphorylated compounds often play crucial roles in cellular signaling pathways and metabolic processes, making them valuable targets for drug development. The hydrogen phosphate component further underscores the compound's potential as a precursor or intermediate in synthetic chemistry, particularly in the context of phosphorus-containing drug candidates.

In recent years, there has been growing interest in the development of novel compounds with complex structural motifs for therapeutic applications. The molecule described here is no exception and has been the subject of several studies aimed at elucidating its potential biological activities. Preliminary research suggests that this compound may exhibit properties relevant to anti-inflammatory and anti-proliferative mechanisms, although further investigation is required to fully understand its pharmacological profile.

The long-chain unsaturated fatty acid derivatives present in the molecule are particularly noteworthy due to their ability to modulate lipid metabolism and cell membrane dynamics. These structural features have been explored in various contexts, including the development of lipid-based drug delivery systems. The compound's ability to interact with biological membranes could make it a valuable tool for enhancing drug delivery efficiency and targeting specific cellular compartments.

The stereochemical specification at the propoxy group ((2R)) adds another layer of complexity to this molecule. Chirality is a critical factor in drug design, as enantiomers can exhibit vastly different biological activities. The precise stereochemistry of this compound ensures that it can be tailored to interact specifically with biological targets, minimizing off-target effects and maximizing therapeutic efficacy.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, opening up new possibilities for drug discovery and development. The ability to incorporate multiple functional groups into a single molecular framework allows for the creation of highly versatile compounds that can be fine-tuned for specific applications. This compound exemplifies how structural complexity can be leveraged to develop novel therapeutics with tailored properties.

The oxidophosphoryl group also suggests potential applications in areas beyond traditional pharmaceuticals. For instance, such compounds could be used as intermediates in the synthesis of advanced materials or as components in biocatalytic systems. The unique physicochemical properties of this molecule make it a candidate for innovative applications in nanotechnology and biomedicine.

In conclusion, Diazanium with the CAS number 474943-14-1 represents a significant advancement in molecular design and functionality. Its complex structure integrates multiple functional motifs that make it a promising candidate for various applications in pharmaceuticals and biotechnology. Further research is warranted to fully explore its potential biological activities and therapeutic applications.